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Compound of Interest

Compound Name: Lead monoxide

Cat. No.: B057547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of lead(II) oxide (PbO), a compound with significant applications in various industrial and

research fields. The guide focuses on the two primary polymorphs of PbO: the red, tetragonal

form known as litharge (α-PbO), and the yellow, orthorhombic form, massicot (β-PbO). All

thermodynamic data is presented at the standard state of 298.15 K (25 °C) and 1 bar pressure

unless otherwise specified.

Core Thermodynamic Data
The thermodynamic stability and reactivity of lead monoxide are dictated by fundamental

properties such as its enthalpy of formation, Gibbs free energy of formation, and entropy.

These values are crucial for predicting the behavior of PbO in chemical reactions and for

process optimization.

Standard Molar Thermodynamic Properties at 298.15 K
The following table summarizes the key thermodynamic parameters for the litharge and

massicot polymorphs of lead monoxide. Litharge is the thermodynamically more stable form at

room temperature.[1]
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Property Symbol
Litharge (α-
PbO)

Massicot (β-
PbO)

Units

Standard Molar

Enthalpy of

Formation

ΔH°f -219.3 -218.062 kJ/mol

Standard Molar

Gibbs Free

Energy of

Formation

ΔG°f -189.1[2] -188.642 kJ/mol

Standard Molar

Entropy
S° 66.1[2] 68.7 J/(mol·K)

Molar Heat

Capacity (at

constant

pressure)

C_p 45.81[2] 45.77 J/(mol·K)

Physical and Phase Transition Properties
The physical characteristics and the energetics of the phase transition between litharge and

massicot are essential for material processing and application.

Property Symbol/Condition Value Units

Molar Mass 223.2 g/mol

Melting Point 886[2] °C

Boiling Point 1535[2] °C

Density (at 20°C) ρ 9.51 (Litharge)[2] g/cm³

Phase Transition

Temperature (Litharge

to Massicot)

T_trans ~488-583 °C

Enthalpy of Transition

(Litharge → Massicot)
ΔH_trans 1.6[3] kJ/mol
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Polymorphism and Phase Transitions
Lead(II) oxide exists in two primary crystalline forms: the tetragonal litharge (α-PbO) and the

orthorhombic massicot (β-PbO).[3] Litharge is the stable form at lower temperatures, while

massicot is the high-temperature stable polymorph.[4] The transition from litharge to massicot

is reversible and typically occurs in the temperature range of 488-583°C.[5] However, the exact

transition temperature can be influenced by factors such as pressure and particle size. The

kinetics of the transformation from litharge to massicot are faster than the reverse reaction,

which can result in massicot being metastable at room temperature after cooling.[5]

The structural difference between the two polymorphs lies in the arrangement of the lead and

oxygen atoms. Both feature a layered structure with pyramidal four-coordinate lead centers,

indicative of a stereochemically active lone pair of electrons on the Pb²⁺ ion.[3] In litharge, the

layers are flatter, whereas in massicot, the layers are more corrugated.[6]

Phase Transition of Lead Monoxide

Litharge (α-PbO)
Tetragonal

(Low Temperature Stable Form)

Massicot (β-PbO)
Orthorhombic

(High Temperature Stable Form)
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Phase transition diagram for lead monoxide.

Experimental Protocols for Thermodynamic
Characterization
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The determination of the thermodynamic properties of lead monoxide relies on precise

calorimetric techniques. The following sections detail the methodologies for key experimental

procedures.

Determination of Enthalpy of Formation via Bomb
Calorimetry
The standard enthalpy of formation (ΔH°f) of lead monoxide can be determined indirectly

using bomb calorimetry by applying Hess's Law. This involves measuring the heat of reaction

for the combustion of lead metal and the reaction of lead monoxide with a suitable reagent.

Experimental Workflow:

Sample Preparation: A precisely weighed sample of high-purity lead metal is placed in a

crucible. For a separate experiment, a precisely weighed sample of lead monoxide is used.

Bomb Assembly: The crucible is placed inside a high-strength, sealed steel container, known

as the "bomb." A fuse wire is attached to the electrodes within the bomb, positioned to ignite

the sample.

Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30

atmospheres.[7]

Calorimeter Setup: The bomb is submerged in a known quantity of water in an insulated

container (calorimeter). A stirrer ensures uniform water temperature, which is monitored with

a high-precision thermometer.

Ignition and Data Acquisition: The sample is ignited electrically. The temperature of the water

is recorded at regular intervals until it reaches a maximum and then begins to cool.

Calculation: The heat released by the combustion is calculated from the temperature change

of the water and the heat capacity of the calorimeter system. This allows for the

determination of the enthalpy of combustion of lead. A similar set of reactions is performed to

determine the enthalpy of reaction for lead monoxide, which can then be used with the

enthalpy of formation of other reactants and products to calculate the enthalpy of formation

of PbO.
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Workflow for Bomb Calorimetry
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Experiment

Analysis
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Ignite Sample
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Calculate Heat of Reaction (q_rxn)

Determine Enthalpy of Formation
(ΔH°f) using Hess's Law
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Generalized workflow for bomb calorimetry.
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Determination of Heat Capacity and Phase Transitions
via Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a powerful technique for measuring the heat capacity of a

substance as a function of temperature and for observing the thermal signatures of phase

transitions.

Experimental Protocol:

Sample Preparation: A small, accurately weighed sample of lead monoxide (typically 10-20

mg) is hermetically sealed in a sample pan (e.g., aluminum). An empty, sealed pan is used

as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific temperature profile, which includes a controlled

heating rate (e.g., 10 K/min).

Measurement: The DSC instrument heats both the sample and reference pans while

measuring the difference in heat flow required to maintain them at the same temperature.

Data Analysis:

Heat Capacity (C_p): The heat capacity is determined by comparing the heat flow signal of

the sample to that of a known standard (e.g., sapphire) under the same experimental

conditions.

Phase Transition: A phase transition, such as the litharge to massicot transformation, will

appear as an endothermic peak on the DSC curve. The area under the peak is

proportional to the enthalpy of the transition (ΔH_trans), and the onset temperature of the

peak corresponds to the transition temperature (T_trans).

This technical guide provides a foundational understanding of the thermodynamic properties of

lead monoxide. For more detailed, temperature-dependent data and advanced applications,

consulting the NIST-JANAF Thermochemical Tables and other specialized databases is

recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

